molecular formula C12H10IN3O B8374562 3-Iodo-2,10-dimethylpyrimido[1,2-a]benzimidazol-4(10h)-one

3-Iodo-2,10-dimethylpyrimido[1,2-a]benzimidazol-4(10h)-one

Cat. No.: B8374562
M. Wt: 339.13 g/mol
InChI Key: YSNOBPZJJQOFKQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Iodo-2,10-dimethylpyrimido[1,2-a]benzimidazol-4(10h)-one is a useful research compound. Its molecular formula is C12H10IN3O and its molecular weight is 339.13 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H10IN3O

Molecular Weight

339.13 g/mol

IUPAC Name

3-iodo-2,10-dimethylpyrimido[1,2-a]benzimidazol-4-one

InChI

InChI=1S/C12H10IN3O/c1-7-10(13)11(17)16-9-6-4-3-5-8(9)15(2)12(16)14-7/h3-6H,1-2H3

InChI Key

YSNOBPZJJQOFKQ-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C(=O)N2C3=CC=CC=C3N(C2=N1)C)I

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of Step 2 intermediate (1.2 g, 5.620 mmol) in acetonitrile (15 ml) was added ceric ammonium nitrate (1.53 g, 2.812 mmol) followed by iodine (0.857 g, 3.325 mmol) and refluxed for 2.0 h. After completion of the reaction, the solvent was evaporated and the residue dissolved in ethyl acetate. Combined organic layer was washed with water, saturated NaHSO3 solution, brine and dried and purified to afford the desired compound: 1H NMR (300 MHz, DMSO-d6) δ 2.61 (s, 3H), 3.75 (s, 3H), 7.39-7.42 (s, 1H), 7.52-7.58 (m, 1H), 7.68-7.70 (m, 1H), 8.38-8.41 (s, 1H); ESI-MS (m/z) 340.48 (M+H)+.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
intermediate
Quantity
1.2 g
Type
reactant
Reaction Step One
[Compound]
Name
ceric ammonium nitrate
Quantity
1.53 g
Type
reactant
Reaction Step One
Quantity
15 mL
Type
solvent
Reaction Step One
Quantity
0.857 g
Type
reactant
Reaction Step Two

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